Cas no 1314779-98-0 (1-(2-bromo-4-fluorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2-bromo-4-fluorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 1314779-98-0
• MF: C₁₀H₈BrFO₂
• MW: 259.071725845337
• MDL: MFCD19692995
• CID: 4583529
• PubChem ID: 83733430
• Update Time: 2025-06-10

1-(2-bromo-4-fluorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-4-fluorophenyl)cyclopropanecarboxylic Acid
• Cyclopropanecarboxylic acid, 1-(2-bromo-4-fluorophenyl)-
• 1-(2-bromo-4-fluorophenyl)cyclopropane-1-carboxylic acid

• MDL： MFCD19692995
• Inchi： 1S/C10H8BrFO2/c11-8-5-6(12)1-2-7(8)10(3-4-10)9(13)14/h1-2,5H,3-4H2,(H,13,14)
• InChI Key： PMYFEPARIYFIJL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2Br)(C(O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-bromo-4-fluorophenyl)cyclopropane-1-carboxylic acid

Introduction to 1-(2-bromo-4-fluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1314779-98-0)

1-(2-bromo-4-fluorophenyl)cyclopropane-1-carboxylic acid, with the CAS number 1314779-98-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural properties and biological activities. The presence of both bromine and fluorine substituents in the aromatic ring enhances its potential as a building block for the synthesis of novel therapeutic agents.

The structure of this compound features a cyclopropane ring attached to a carboxylic acid group, with a phenyl ring substituted at the 2-position with a bromine atom and at the 4-position with a fluorine atom. This specific arrangement of functional groups makes it an intriguing candidate for further exploration in drug discovery. The cyclopropane moiety, in particular, is known to introduce rigidity into molecular structures, which can influence binding affinity and metabolic stability.

In recent years, there has been growing interest in cyclopropanecarboxylic acids due to their diverse pharmacological properties. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-tumor, and antimicrobial applications. The bromo and fluorine substituents in 1-(2-bromo-4-fluorophenyl)cyclopropane-1-carboxylic acid are particularly significant because they can modulate the electronic properties of the aromatic ring, thereby affecting interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a precursor for the development of small-molecule inhibitors. The cyclopropane ring can serve as a scaffold for designing molecules that interact with specific enzymes or receptors. For instance, studies have suggested that compounds with similar structural motifs may inhibit kinases or other enzymes involved in cancer pathways. The fluorine atom, in particular, is often incorporated into drug candidates because it can enhance binding affinity and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 1-(2-bromo-4-fluorophenyl)cyclopropane-1-carboxylic acid with greater accuracy. Molecular docking simulations and virtual screening have identified several potential lead compounds that could be further optimized for therapeutic use. These computational approaches have significantly reduced the time and cost associated with drug discovery, making it possible to explore more complex chemical space.

The synthesis of this compound typically involves multi-step organic reactions, starting from readily available precursors. One common synthetic route involves the bromination and fluorination of a phenyl derivative followed by cyclopropanation. The precise control of reaction conditions is crucial to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency and scalability.

From a medicinal chemistry perspective, 1-(2-bromo-4-fluorophenyl)cyclopropane-1-carboxylic acid represents an exciting opportunity for innovation. Its unique structural features make it a versatile building block for designing novel therapeutics. Researchers are exploring its potential in various disease areas, including oncology, neurology, and infectious diseases. The compound's ability to modulate biological pathways makes it a valuable asset in the quest for new treatments.

In conclusion, 1-(2-bromo-4-fluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1314779-98-0) is a promising compound with significant therapeutic potential. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the discovery of new medicines.